5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide
Overview
Description
The compound “5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide” belongs to the class of organic compounds known as benzoylpyrazoles . These are aromatic compounds containing a benzoyl group substituted with a pyrazole ring .
Synthesis Analysis
There is a paper titled “Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195)” which might contain information about the synthesis of this compound .Molecular Structure Analysis
The molecular formula of this compound is C19H18FN3O4 . It is an organofluorine compound that is 4-benzoylpyrazole in which the phenyl is substituted at position 3 by a (2,3-dihydroxypropyl)oxy group and in which the pyrazole moiety is substituted at positions 1 and 5 by a 4-fluorophenyl group and an amino group, respectively .Physical And Chemical Properties Analysis
The molecular weight of this compound is 371.4 g/mol . It is a benzoylpyrazole, an organofluorine compound, a primary amino compound and a member of propane-1,2-diols .Scientific Research Applications
Anti-inflammatory Applications
The compound “5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide” has been studied for its potential anti-inflammatory effects. Researchers have synthesized derivatives of this compound and investigated their COX-2 inhibitory potential and anti-inflammatory activity using a carrageenan-induced rat paw edema model and an Enzyme Immunoassay (EIA) kit .
Pharmacological Research
This compound is listed in DrugBank with accession numbers DB08424 and DB08423, indicating its experimental status in pharmacological research. Although specific details on its pharmacological applications are not provided, its presence in DrugBank suggests ongoing research into its potential medicinal uses .
Organic Synthesis
“5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide” is also used in organic synthesis. For example, it can react with α, β-unsaturated compounds to produce fluorescent pyrazolo[1,5-a]pyrimidines, which are of interest due to their potential applications in fluorescent probes and materials science .
Mechanism of Action
properties
IUPAC Name |
5-amino-1-(4-fluorophenyl)pyrazole-4-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FN5O/c11-6-1-3-7(4-2-6)16-9(12)8(5-14-16)10(17)15-13/h1-5H,12-13H2,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJFYSKITNXVZJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=C(C=N2)C(=O)NN)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FN5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101165905 |
Source
|
| Record name | 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101165905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide | |
CAS RN |
618070-67-0 |
Source
|
| Record name | 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=618070-67-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101165905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-AMINO-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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